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Compound of Interest

Compound Name: Vrk-IN-1

Cat. No.: B8180419 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety and operational protocols is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Vrk-IN-1, a potent and selective inhibitor of

Vaccinia-related kinase 1 (VRK1). Adherence to these guidelines is crucial for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Vrk-IN-1: Key Safety and Handling Data
To facilitate safe handling and storage, the following table summarizes the key quantitative data

for Vrk-IN-1.

Property Value Citations

Molecular Weight 349.28 g/mol [1]

Formula C₁₈H₁₁F₄NO₂ [1]

CAS Number 2378855-09-3 [1]

Appearance Solid Powder [2]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]

Solubility in DMSO
Up to 80 mg/mL (Sonication

recommended)
[1]
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Experimental Protocols: Step-by-Step Disposal
Procedures
While a specific Safety Data Sheet (SDS) detailing the disposal of Vrk-IN-1 is not publicly

available, the following procedures are based on general best practices for the disposal of

research-grade chemical inhibitors and their solutions. It is imperative to consult your

institution's Environmental Health & Safety (EHS) office for specific local regulations before

proceeding.

Part 1: Disposal of Solid Vrk-IN-1 Waste
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety goggles, a lab coat, and chemical-resistant gloves (butyl rubber gloves

are recommended when handling DMSO).

Waste Collection:

Collect all unused or waste Vrk-IN-1 powder in a clearly labeled, sealed container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is a suitable choice.

Label the container as "Hazardous Waste" and clearly indicate the contents: "Vrk-IN-1
(solid)".

Storage: Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

Pickup and Disposal: Contact your institution's EHS office to arrange for the pickup and

disposal of the solid chemical waste. Do not attempt to dispose of solid Vrk-IN-1 in the

regular trash.

Part 2: Disposal of Vrk-IN-1 in DMSO Solution
PPE: Wear the same PPE as for handling solid Vrk-IN-1.

Waste Collection:
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Collect all Vrk-IN-1 solutions in a dedicated, leak-proof, and clearly labeled waste

container.

The container should be made of a material compatible with DMSO, such as glass or

HDPE.

Label the container as "Hazardous Waste" and list all constituents, for example: "Vrk-IN-1
in DMSO".

Avoid Sewer Disposal: Do not dispose of Vrk-IN-1 solutions, including those in DMSO, down

the sink.[3] DMSO can facilitate the absorption of other chemicals through the skin and may

not be suitable for sewer disposal depending on local regulations.[4]

Storage: Keep the waste container sealed and stored in a designated hazardous waste

accumulation area, preferably in a secondary containment tray to prevent spills.

Pickup and Disposal: Arrange for the collection of the liquid hazardous waste by your

institution's EHS office.

Part 3: Decontamination of Labware
Initial Rinse: The first rinse of any labware that has come into contact with Vrk-IN-1 should

be collected as hazardous waste.[3]

Subsequent Rinses: After the initial hazardous waste rinse, subsequent rinses with an

appropriate solvent (e.g., ethanol or acetone), followed by water, can typically be disposed of

down the drain, but confirm this with your local EHS guidelines.

Disposal of Contaminated Disposables: Any disposable items such as pipette tips, gloves,

and paper towels that are contaminated with Vrk-IN-1 should be collected in a sealed bag or

container labeled as "Hazardous Waste" and disposed of through your institution's EHS

program.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Vrk-IN-
1.
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Vrk-IN-1 Disposal Workflow

Start: Vrk-IN-1 Waste Generated

Identify Waste Type

Solid Vrk-IN-1 Powder

Solid

Vrk-IN-1 in Solvent (e.g., DMSO)

Liquid

Contaminated Labware/Disposables

Contaminated
Items

Collect in Labeled, Sealed
'Hazardous Waste' Container

Collect in Labeled, Leak-Proof
'Hazardous Waste' Container

Collect in Labeled
'Hazardous Waste' Bag/Container

Collect First Rinseate
as Hazardous Waste

Non-disposable
Labware

Store in Designated
Secure Area

Contact Institutional EHS
for Pickup and Disposal

Subsequent Rinses:
Consult EHS for Sewer Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Vrk-IN-1 waste.
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By adhering to these procedures and consulting with your local safety officials, you contribute

to a safer research environment and ensure the responsible management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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